Cas no 339276-48-1 (4-Nitro-3-(Phenylsulfonyl)MethylBenzenecarbaldehyde)

• Product Name: 4-Nitro-3-(Phenylsulfonyl)MethylBenzenecarbaldehyde
• CAS No: 339276-48-1
• MF: C₁₄H₁₁NO₅S
• MW: 305.305842638016
• MDL: MFCD00794650
• CID: 3047242
• PubChem ID: 2763917
• Update Time: 2025-11-02

4-Nitro-3-(Phenylsulfonyl)MethylBenzenecarbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Nitro-3-[(phenylsulfonyl)methyl]-benzenecarbaldehyde
• AKOS005070435
• 339276-48-1
• 4J-938
• 3-[(benzenesulfonyl)methyl]-4-nitrobenzaldehyde
• 4-nitro-3-(phenylsulfonylmethyl)benzaldehyde
• 4-Nitro-3-((phenylsulfonyl)methyl)benzaldehyde
• 3-(benzenesulfonylmethyl)-4-nitrobenzaldehyde
• MFCD00794650
• 4-nitro-3-[(phenylsulfonyl)methyl]benzenecarbaldehyde
• 4-Nitro-3-[(phenylsulfonyl)methyl]benzene carbaldehyde
• 4-Nitro-3-(Phenylsulfonyl)MethylBenzenecarbaldehyde

• MDL： MFCD00794650
• Inchi： 1S/C14H11NO5S/c16-9-11-6-7-14(15(17)18)12(8-11)10-21(19,20)13-4-2-1-3-5-13/h1-9H,10H2
• InChI Key： FHSWSWNLKDKHHK-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(CC1C=C(C=O)C=CC=1[N+](=O)[O-])(=O)=O

Computed Properties

• Exact Mass: 305.03579362g/mol
• Monoisotopic Mass: 305.03579362g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 473
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 105Ų

Experimental Properties

• Melting Point: 200-202°C

4-Nitro-3-(Phenylsulfonyl)MethylBenzenecarbaldehyde Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrobenzaldehydes

Additional information on 4-Nitro-3-(Phenylsulfonyl)MethylBenzenecarbaldehyde

4-Nitro-3-(Phenylsulfonyl)MethylBenzenecarbaldehyde: A Versatile Chemical Intermediate for Modern Applications

4-Nitro-3-(Phenylsulfonyl)MethylBenzenecarbaldehyde (CAS No. 339276-48-1) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural features and broad applicability in synthetic chemistry. As a nitroaromatic aldehyde derivative, this compound serves as a crucial building block for the synthesis of various pharmaceutical intermediates, functional materials, and agrochemical products. Its molecular structure combines three distinct functional groups - a nitro group, a phenylsulfonyl moiety, and an aldehyde group - making it particularly valuable for multicomponent reactions and cascade syntheses.

The growing interest in 4-Nitro-3-(Phenylsulfonyl)MethylBenzenecarbaldehyde aligns with current research trends focusing on sustainable chemistry and atom-efficient synthesis. Many researchers are investigating how this compound can facilitate green chemistry approaches by enabling shorter synthetic routes with higher yields. Recent publications have highlighted its utility in constructing heterocyclic frameworks, which are fundamental structures in approximately 75% of FDA-approved drugs. This connection to drug discovery makes 339276-48-1 particularly relevant to pharmaceutical researchers seeking novel synthetic pathways.

From a commercial perspective, 4-Nitro-3-(Phenylsulfonyl)MethylBenzenecarbaldehyde has seen steady demand growth in the fine chemicals market. Manufacturers typically supply this compound with purity levels ranging from 97% to 99%, catering to both research-scale and process development requirements. The global market for such specialty aldehydes is projected to expand at a CAGR of 5-7% through 2028, driven by increasing R&D investments in medicinal chemistry and material science applications.

The physicochemical properties of 4-Nitro-3-(Phenylsulfonyl)MethylBenzenecarbaldehyde contribute significantly to its utility. The compound typically appears as a pale yellow to light brown crystalline powder with a melting point range of 120-125°C. Its electron-withdrawing groups (nitro and sulfonyl) create an electron-deficient aromatic system that participates readily in nucleophilic aromatic substitution reactions. This characteristic makes it particularly valuable for constructing complex molecular architectures through sequential functionalization strategies.

In organic synthesis, researchers frequently employ CAS 339276-48-1 as a precursor for various transformations. The aldehyde group undergoes typical carbonyl reactions such as condensations, reductive aminations, and Wittig reactions. Meanwhile, the nitro group can be selectively reduced to an amine or converted to other functionalities, offering multiple synthetic handles for further derivatization. Recent studies have demonstrated its effectiveness in metal-catalyzed cross-coupling reactions, particularly in constructing biaryl systems important for drug development.

The phenylsulfonyl moiety in 4-Nitro-3-(Phenylsulfonyl)MethylBenzenecarbaldehyde serves multiple purposes in synthetic applications. It acts as both an activating group for subsequent substitutions and a protecting group that can be removed under controlled conditions. This dual functionality has made the compound particularly valuable in multistep synthesis where selective transformations are required. Additionally, the sulfonyl group enhances the compound's crystallinity and purification characteristics, which are important considerations for process chemistry.

Analytical characterization of 4-Nitro-3-(Phenylsulfonyl)MethylBenzenecarbaldehyde typically involves a combination of techniques. HPLC analysis confirms purity, while 1H and 13C NMR spectroscopy verifies structural integrity. The compound shows characteristic IR absorption bands at 1680-1700 cm^-1 (C=O stretch), 1520-1550 cm^-1 (asymmetric NO₂ stretch), and 1300-1350 cm^-1 (sulfonyl stretch). These spectral features provide reliable quality control parameters for both suppliers and end-users.

Storage and handling recommendations for 339276-48-1 follow standard protocols for nitroaromatic compounds. The material should be kept in tightly sealed containers under inert atmosphere at temperatures below 30°C. While not classified as highly hazardous, appropriate laboratory safety measures should be observed when working with this compound, including the use of personal protective equipment and proper ventilation systems.

Looking toward future applications, researchers are exploring the potential of 4-Nitro-3-(Phenylsulfonyl)MethylBenzenecarbaldehyde in emerging fields such as molecular electronics and supramolecular chemistry. Its ability to participate in charge-transfer complexes and serve as a building block for conjugated systems makes it interesting for organic semiconductor development. Additionally, the compound's structural features suggest potential utility in designing metal-organic frameworks (MOFs) with tailored properties.

The synthesis of 4-Nitro-3-(Phenylsulfonyl)MethylBenzenecarbaldehyde typically involves stepwise functionalization of appropriately substituted benzene derivatives. Common routes begin with nitration of a phenylsulfonyl precursor, followed by formylation of the aromatic ring. Process chemists continue to optimize these synthetic pathways to improve atom economy and reduce environmental impact, aligning with current green chemistry principles.

For researchers sourcing CAS 339276-48-1, several commercial suppliers offer the compound in various quantities. Typical packaging options range from gram-scale for laboratory research to kilogram quantities for process development. Pricing varies according to purity and order volume, with most suppliers providing certificates of analysis and material safety data sheets as standard documentation.

In conclusion, 4-Nitro-3-(Phenylsulfonyl)MethylBenzenecarbaldehyde represents an important multifunctional intermediate in contemporary organic synthesis. Its combination of reactive sites and structural features makes it valuable across multiple disciplines, from pharmaceutical research to advanced materials development. As synthetic methodologies continue to evolve, this compound will likely find expanded applications in cutting-edge chemical research and industrial processes.